Cas no 1824663-62-8 (7-Bromo-3-(trifluoromethyl)benzofuran)

• Product Name: 7-Bromo-3-(trifluoromethyl)benzofuran
• CAS No: 1824663-62-8
• MF: C₉H₄BrF₃O
• MW: 265.026672363281
• CID: 5070942
• PubChem ID: 130056741
• Update Time: 2025-06-10

7-Bromo-3-(trifluoromethyl)benzofuran Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-(trifluoromethyl)benzofuran
• 7-Bromo-3-(trifluoromethyl)-1-benzofuran
• CS-0131189
• SY302104
• Benzofuran, 7-bromo-3-(trifluoromethyl)-
• MFCD23097351
• E81539
• 1824663-62-8
• SCHEMBL24696441
• starbld0014710

• Inchi： 1S/C9H4BrF3O/c10-7-3-1-2-5-6(9(11,12)13)4-14-8(5)7/h1-4H
• InChI Key： JYUNBZJLOKESDC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OC=C2C(F)(F)F

Computed Properties

• Exact Mass: 263.93976 g/mol
• Monoisotopic Mass: 263.93976 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 13.1
• Molecular Weight: 265.03

Additional information on 7-Bromo-3-(trifluoromethyl)benzofuran

Recent Advances in the Study of 7-Bromo-3-(trifluoromethyl)benzofuran (CAS: 1824663-62-8) and Its Applications in Chemical Biology and Medicine

The compound 7-Bromo-3-(trifluoromethyl)benzofuran (CAS: 1824663-62-8) has recently garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a benzofuran core substituted with a bromo group at the 7-position and a trifluoromethyl group at the 3-position, exhibits remarkable chemical stability and bioactivity. Recent studies have explored its utility as a versatile building block in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 7-Bromo-3-(trifluoromethyl)benzofuran as a key intermediate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers demonstrated that the bromo substituent facilitates further functionalization via cross-coupling reactions, while the electron-withdrawing trifluoromethyl group enhances the compound's binding affinity to the ATP-binding site of EGFR. The study reported a series of derivatives with IC50 values in the low nanomolar range, highlighting the compound's potential in targeted cancer therapy.

In parallel research, the antimicrobial properties of 7-Bromo-3-(trifluoromethyl)benzofuran derivatives were evaluated against multidrug-resistant bacterial strains. A team from the University of Cambridge found that certain analogs exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) comparable to clinically used antibiotics. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by fluorescence microscopy and membrane potential assays.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 7-Bromo-3-(trifluoromethyl)benzofuran. A 2024 Nature Communications paper described a novel palladium-catalyzed one-pot synthesis that improves yield from 42% to 78% while reducing hazardous waste generation. This green chemistry approach utilizes microwave-assisted conditions and biodegradable catalysts, addressing previous limitations in large-scale production.

Pharmacokinetic studies of 7-Bromo-3-(trifluoromethyl)benzofuran-based drug candidates have shown promising results. The trifluoromethyl group contributes to enhanced metabolic stability, with in vivo studies in rodent models demonstrating favorable oral bioavailability (F = 65-72%) and half-life (t1/2 = 4.3-5.1 h). These properties make the scaffold particularly attractive for central nervous system (CNS) drug development, where blood-brain barrier penetration is crucial.

Looking forward, the versatility of 7-Bromo-3-(trifluoromethyl)benzofuran continues to inspire innovative applications. Current research directions include its incorporation into PROTACs (Proteolysis Targeting Chimeras) for targeted protein degradation and as a fluorescent probe for live-cell imaging. The compound's unique electronic properties, stemming from the combination of bromo and trifluoromethyl substituents, enable diverse modifications while maintaining core functionality - a feature that positions it as a valuable tool in chemical biology and drug discovery pipelines.